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molecular formula C12H15NO4 B1671619 Ethopabate CAS No. 59-06-3

Ethopabate

Cat. No. B1671619
CAS RN: 59-06-3
M. Wt: 237.25 g/mol
InChI Key: GOVWOKSKFSBNGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06787550B1

Procedure details

A suspension of methyl 2-ethoxy-4-acetamidobenzoate (50 g, 211 mmol) in aqueous solution of NaOH (15% W/W, 200 ml) was gently refluxed for 16 hours. The resulting pale brown solution was allowed to cool to room temperature and then further cooled in an ice water bath. Concentrated HCl (37% w/w) was added until the solution reached a pH of 6. The solid precipitated from the solution was filtered under vacuum, dried at 50° C. to give 38.3 g of the title compound (yield 100%).
Name
methyl 2-ethoxy-4-acetamidobenzoate
Quantity
50 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
200 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
100%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]1[CH:13]=[C:12]([NH:14]C(=O)C)[CH:11]=[CH:10][C:5]=1[C:6]([O:8]C)=[O:7])[CH3:2].Cl>[OH-].[Na+]>[CH2:1]([O:3][C:4]1[CH:13]=[C:12]([NH2:14])[CH:11]=[CH:10][C:5]=1[C:6]([OH:8])=[O:7])[CH3:2] |f:2.3|

Inputs

Step One
Name
methyl 2-ethoxy-4-acetamidobenzoate
Quantity
50 g
Type
reactant
Smiles
C(C)OC1=C(C(=O)OC)C=CC(=C1)NC(C)=O
Name
NaOH
Quantity
200 mL
Type
solvent
Smiles
[OH-].[Na+]
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was gently refluxed for 16 hours
Duration
16 h
TEMPERATURE
Type
TEMPERATURE
Details
further cooled in an ice water bath
CUSTOM
Type
CUSTOM
Details
The solid precipitated from the solution
FILTRATION
Type
FILTRATION
Details
was filtered under vacuum
CUSTOM
Type
CUSTOM
Details
dried at 50° C.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)OC1=C(C(=O)O)C=CC(=C1)N
Measurements
Type Value Analysis
AMOUNT: MASS 38.3 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 100.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.